Cas no 350818-70-1 (1-Bromohexane-6,6,6-d3)

• Product Name: 1-Bromohexane-6,6,6-d3
• CAS No: 350818-70-1
• MF: C₆H₁₃Br
• MW: 168.089906454086
• CID: 302845
• PubChem ID: 10975866
• Update Time: 2025-10-29

1-Bromohexane-6,6,6-d3 Chemical and Physical Properties

Names and Identifiers

• Hexane-1,1,1-d3,6-bromo-
• 1-BROMOHEXANE-6,6,6-D3
• 6-bromo-1,1,1-trideuteriohexane
• D98044
• 350818-70-1
• 1-Bromohexane-6,6,6-d3

• Inchi： 1S/C6H13Br/c1-2-3-4-5-6-7/h2-6H2,1H3/i1D3
• InChI Key： MNDIARAMWBIKFW-FIBGUPNXSA-N
• SMILES： BrCCCCCC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 167.03889g/mol
• Monoisotopic Mass: 167.03889g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromohexane-6,6,6-d3

Comprehensive Guide to 1-Bromohexane-6,6,6-d3 (CAS No. 350818-70-1): Properties, Applications, and Market Insights

1-Bromohexane-6,6,6-d3 (CAS No. 350818-70-1) is a deuterated derivative of 1-bromohexane, widely used in research and industrial applications. This compound is particularly valuable in NMR spectroscopy and isotope labeling studies, where the presence of deuterium atoms enhances analytical precision. The deuterium-labeled variant offers unique advantages in tracing molecular pathways and studying reaction mechanisms, making it indispensable in pharmaceutical research and chemical synthesis.

The chemical structure of 1-Bromohexane-6,6,6-d3 features a hexane chain with a bromine atom at the terminal position and three deuterium atoms replacing hydrogen at the 6th carbon. This modification significantly reduces background noise in spectroscopic analysis, improving signal clarity. Researchers often seek deuterated solvents like this compound to achieve higher resolution in experiments, especially in drug metabolism studies and kinetic isotope effect investigations.

In recent years, the demand for isotopically labeled compounds has surged due to advancements in precision medicine and green chemistry. 1-Bromohexane-6,6,6-d3 plays a critical role in these fields by enabling detailed molecular tracking without interfering with natural biochemical processes. Its stability and compatibility with organic synthesis protocols make it a preferred choice for high-throughput screening and catalysis research.

From an industrial perspective, 1-Bromohexane-6,6,6-d3 is utilized in the production of specialty chemicals and advanced materials. Its application extends to polymer science, where deuterated monomers are used to modify material properties. Additionally, the compound is increasingly adopted in environmental science for tracing pollutant degradation pathways, aligning with global sustainability goals.

The market for deuterated compounds like 1-Bromohexane-6,6,6-d3 is projected to grow steadily, driven by expanding research budgets and technological innovations. Key players in the chemical and pharmaceutical industries are investing in custom synthesis services to meet diverse application needs. As regulatory standards for product safety and environmental impact tighten, the demand for high-purity isotope-labeled reagents will continue to rise.

For researchers and procurement specialists, sourcing 1-Bromohexane-6,6,6-d3 requires attention to purity specifications and supply chain reliability. Reputable suppliers provide detailed certificates of analysis (CoA) and technical support to ensure optimal performance in sensitive applications. Storage recommendations typically include protection from light and moisture to maintain stability over extended periods.

In summary, 1-Bromohexane-6,6,6-d3 (CAS No. 350818-70-1) is a versatile tool for modern scientific inquiry, bridging gaps between fundamental research and industrial innovation. Its role in advancing analytical chemistry and material science underscores its enduring relevance in a rapidly evolving technological landscape.